Cas no 75020-01-8 (Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro-)

• Product Name: Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro-
• CAS No: 75020-01-8
• MF: C₁₃H₉ClFN
• MW: 233.668665647507
• CID: 557783
• PubChem ID: 24883376
• Update Time: 2025-06-09

Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro-
• 1-(2-chlorophenyl)-N-(4-fluorophenyl)methanimine
• 4-Fluoro-N-(4-chlorobenzylidene)aniline
• 645117_ALDRICH
• ACMC-20akcs
• AG-G-98833
• CTK5E0934
• N-(2-Chlorobenzylidene)-4-fluoroaniline
• (E)-1-(2-Chlorophenyl)-N-(4-fluorophenyl)methanimine
• CHEMBL2261524
• N-(2-Chlorobenzylidene)-4-fluoroaniline, 97%
• SCHEMBL11404058
• DTXSID40584576
• 75020-01-8

• MDL： MFCD01042305
• Inchi： 1S/C13H9ClFN/c14-13-4-2-1-3-10(13)9-16-12-7-5-11(15)6-8-12/h1-9H/b16-9+
• InChI Key： ATANUIRVTSYJNM-CXUHLZMHSA-N
• SMILES： ClC1C=CC=CC=1/C=N/C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 233.04100
• Monoisotopic Mass: 233.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.15
• Melting Point: 56-60 °C (lit.)
• Boiling Point: 345.5°C at 760 mmHg
• Flash Point: 162.7°C
• Refractive Index: 1.556
• PSA: 12.36000
• LogP: 4.22970

Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335-H413
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41

Additional information on Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro-

Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- (CAS No. 75020-01-8): A Comprehensive Overview

Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- (CAS No. 75020-01-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the development of novel therapeutic agents. Its molecular structure, featuring a benzene ring substituted with an amino group, a chlorophenylmethylene group, and a fluorine atom, endows it with distinct reactivity and potential biological activity.

The significance of Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- lies in its versatility as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly those targeting enzymes and receptors involved in metabolic pathways. The presence of both electron-withdrawing and electron-donating groups in this compound makes it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The chlorophenylmethylene moiety in this compound can serve as a hinge-binding group, which is critical for the design of kinase inhibitors. Recent studies have demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against various kinases, making Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- a promising lead compound for further investigation.

In addition to its role in kinase inhibition, Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- has shown potential in the development of antiviral agents. The fluorine atom in its structure contributes to its stability and bioavailability, which are essential properties for any therapeutic compound. Furthermore, the fluorine atom can also enhance binding affinity to biological targets through modulating electronic effects and steric interactions. This has led to several studies exploring its application in the design of antiviral drugs targeting RNA viruses.

The synthesis of Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between benzene derivatives and appropriate aldehydes or ketones, followed by functional group transformations such as halogenation and fluorination. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

The pharmacological profile of Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- is still under active investigation, but preliminary data suggest that it exhibits moderate to high affinity for several biological targets. This has prompted researchers to explore its potential as a scaffold for drug discovery programs targeting neurological disorders, inflammatory diseases, and infectious diseases. The compound's ability to interact with multiple targets makes it an intriguing candidate for polypharmacological approaches, which have gained increasing traction in recent years due to their potential to treat complex diseases more effectively than single-target drugs.

The development of novel pharmaceuticals often involves extensive computational modeling and molecular docking studies to predict the binding modes and interactions of candidate compounds with biological targets. In the case of Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro-, computational studies have revealed that it can bind effectively to the active sites of various enzymes and receptors. These insights have guided the optimization efforts aimed at improving its potency and selectivity.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that may have therapeutic potential. The synthesis and handling of Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- must be conducted under strict safety protocols to ensure the well-being of researchers and the environment. This includes proper ventilation, waste disposal, and adherence to regulatory guidelines governing chemical research.

The future prospects for Benzenamine,N-[(2-chlorophenyl)methylene]-4-fluoro- are promising, with ongoing research expected to yield new insights into its pharmacological properties and potential therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.